Cas no 2828445-48-1 (N-(3-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)cyclohexanamine hydrochloride)

• Product Name: N-(3-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)cyclohexanamine hydrochloride
• CAS No: 2828445-48-1
• MF: C₁₉H₃₀BCl₂NO₂
• MW: 386.16
• CID: 5140810
• PubChem ID: 164890682
• Update Time: 2025-06-14

N-(3-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)cyclohexanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2828445-48-1
• N-(3-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)cyclohexanamine hydrochloride
• F77549
• N-{[3-chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}cyclohexanamine hydrochloride

• Inchi： 1S/C19H29BClNO2.ClH/c1-18(2)19(3,4)24-20(23-18)16-11-10-14(12-17(16)21)13-22-15-8-6-5-7-9-15;/h10-12,15,22H,5-9,13H2,1-4H3;1H
• InChI Key： DBNOQYOUPAAZGC-UHFFFAOYSA-N
• SMILES： CC1(C(OB(O1)C1=C(Cl)C=C(C=C1)CNC1CCCCC1)(C)C)C.Cl

Computed Properties

• Exact Mass: 385.1746648g/mol
• Monoisotopic Mass: 385.1746648g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 410
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.5Ų

Additional information on N-(3-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)cyclohexanamine hydrochloride

Comprehensive Analysis of N-(3-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)cyclohexanamine hydrochloride (CAS No. 2828445-48-1)

In the rapidly evolving field of pharmaceutical and agrochemical research, N-(3-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)cyclohexanamine hydrochloride (CAS No. 2828445-48-1) has emerged as a compound of significant interest. This boronic ester derivative is widely recognized for its potential applications in Suzuki-Miyaura cross-coupling reactions, a cornerstone in modern organic synthesis. Researchers are particularly intrigued by its unique molecular structure, which combines a cyclohexylamine moiety with a dioxaborolane group, offering versatile reactivity in drug discovery and material science.

The compound's CAS No. 2828445-48-1 is frequently searched in academic databases and patent filings, reflecting its growing relevance in preclinical studies and medicinal chemistry. Recent trends indicate a surge in queries related to "boronic acid derivatives in cancer therapy" and "dioxaborolane-based catalysts," aligning with this compound's potential role in targeted drug delivery systems. Its hydrochloride salt form enhances solubility, a critical factor for bioavailability optimization—a hot topic in AI-driven drug design discussions.

From a synthetic chemistry perspective, the 3-chloro-4-substituted benzyl segment in N-(3-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)cyclohexanamine hydrochloride enables selective functionalization, making it valuable for constructing heterocyclic scaffolds. This aligns with industry demands for fragment-based drug discovery (FBDD) tools. Analytical techniques like NMR spectroscopy and HPLC purity testing are essential for characterizing this compound, as evidenced by its inclusion in recent publications about quality control in API manufacturing.

Environmental considerations also play a role in its applications. The tetramethyl dioxaborolane unit exhibits improved stability compared to traditional boronic acids, addressing concerns about green chemistry principles. This feature has sparked discussions in forums focusing on sustainable synthetic methodologies, particularly among researchers investigating biodegradable agrochemicals. The compound's chloro-substituted aromatic ring further provides handles for derivatization, meeting the needs of high-throughput screening platforms.

In material science, the CAS 2828445-48-1 compound has shown promise in developing organic electronic materials, with patent analyses revealing its use in OLED intermediate synthesis. This connects to trending searches about "boron-containing semiconductors" and "flexible display technologies." The cyclohexylamine hydrochloride component contributes to crystalline stability—a key parameter in formulation science that dominates pharmaceutical engineering dialogues.

Regulatory aspects are equally important. While not classified as hazardous, proper handling of N-(3-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)cyclohexanamine hydrochloride requires standard laboratory precautions, consistent with GHS compliance protocols frequently discussed in chemical safety webinars. Its storage conditions (typically 2-8°C under inert atmosphere) are often queried in chemical database FAQs, highlighting practical considerations for end-users.

The commercial availability of CAS No. 2828445-48-1 through specialty chemical suppliers has expanded significantly, coinciding with market reports on boron chemistry growth trends. Pricing analytics reveal correlations with pharmaceutical outsourcing activities, particularly in contract research organizations (CROs) engaged in kinase inhibitor development—another frequently searched term associated with this structural class.

Future research directions may explore the compound's utility in proteolysis-targeting chimeras (PROTACs), a cutting-edge area in degrader therapeutics. The dioxaborolane group's ability to form reversible covalent bonds positions it as a candidate for click chemistry applications, another trending topic in bioorthogonal chemistry circles. These developments underscore the compound's multidisciplinary importance across life sciences and advanced materials sectors.